Cas no 1261841-16-0 (3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261841-16-0
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4988970
• Update Time: 2025-05-20

3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C11H9F5O2/c12-10(13)18-9-5-1-4-8(11(14,15)16)7(9)3-2-6-17/h1,4-6,10H,2-3H2
• InChI Key： COBKMTBCGNZFIX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1CCC=O)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde

Comprehensive Overview of 3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261841-16-0)

3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261841-16-0) is a fluorinated organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. Its unique structural features, including the difluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced molecules. Researchers and industry professionals often search for terms like "fluorinated aldehydes applications" or "CAS 1261841-16-0 synthesis", highlighting the growing interest in this compound's potential.

The compound's molecular structure, characterized by the presence of fluorine atoms, contributes to its high reactivity and stability under various conditions. This makes it particularly useful in the development of bioactive molecules and specialty chemicals. Recent trends in green chemistry and sustainable synthesis have further driven the demand for fluorinated compounds like 3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde, as they often exhibit improved efficiency and reduced environmental impact.

One of the most frequently asked questions about this compound revolves around its synthetic routes and industrial-scale production. The incorporation of fluorine into organic molecules is a hot topic, with many researchers exploring novel methods to achieve higher yields and purity. Keywords such as "fluorinated aldehyde derivatives" and "CAS 1261841-16-0 uses" are commonly searched, reflecting the compound's relevance in modern chemical research.

In addition to its synthetic applications, 3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde is also studied for its potential role in drug discovery. Fluorinated compounds are known to enhance the pharmacokinetic properties of pharmaceuticals, such as bioavailability and metabolic stability. This has led to increased interest in compounds like CAS 1261841-16-0, particularly in the context of targeted therapies and precision medicine.

The compound's versatility extends to material science, where it is used in the development of high-performance polymers and advanced coatings. Its ability to impart unique properties, such as thermal stability and chemical resistance, makes it a preferred choice for specialized applications. Searches for "fluorinated phenylpropionaldehyde" and "1261841-16-0 material applications" underscore its importance in this field.

As the demand for innovative chemical solutions grows, 3-(2'-(Difluoromethoxy)-6'-(trifluoromethyl)phenyl)propionaldehyde continues to be a focal point of research. Its combination of reactivity, stability, and versatility positions it as a key player in the advancement of both pharmaceutical and industrial chemistry. With ongoing studies and applications, this compound is poised to remain at the forefront of scientific and technological progress.